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Compound of Interest

Compound Name:
2-Hydroxy-5-methylphenylboronic

acid

Cat. No.: B151179 Get Quote

This technical guide provides a comprehensive overview of the safety data for 2-Hydroxy-5-
methylphenylboronic acid, tailored for researchers, scientists, and professionals in drug

development. The information is compiled from various Safety Data Sheets (SDS) to ensure a

thorough understanding of the compound's potential hazards and safe handling procedures.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2-Hydroxy-5-
methylphenylboronic acid. This data is essential for understanding the compound's behavior

under various experimental and storage conditions.

Property Value Source

Molecular Formula C7H9BO3 ChemBK[1]

Molar Mass 151.96 g/mol ChemBK[1], Sigma-Aldrich

Appearance Solid Sigma-Aldrich

Density 1.26 ± 0.1 g/cm³ (Predicted) ChemBK[1]

Boiling Point 343.7 ± 52.0 °C (Predicted) ChemBK[1]

pKa 8.71 ± 0.58 (Predicted) ChemBK[1]

Purity 97% Sigma-Aldrich
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Hazard Identification and Classification
2-Hydroxy-5-methylphenylboronic acid is classified under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). The following table outlines its hazard

statements.

Hazard Class Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed

Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity, single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation

Data sourced from Sigma-Aldrich and PubChem.[2]

The GHS classification dictates the precautionary measures that must be taken when handling

this compound. The logical workflow for hazard communication is depicted in the diagram

below.
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Hazard Classification

Label Elements

Precautionary Statements (Prevention)

Precautionary Statements (Response)

H302: Harmful if swallowed

GHS07 (Exclamation Mark)H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Signal Word: Warning P261: Avoid breathing dust/fume/gas/mist/vapors/spray

P280: Wear protective gloves/protective clothing/eye protection/face protection

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Click to download full resolution via product page

GHS Hazard Communication Workflow for 2-Hydroxy-5-methylphenylboronic acid.

Toxicological Information
Detailed toxicological studies on 2-Hydroxy-5-methylphenylboronic acid are limited. Most

safety data sheets indicate that the chemical, physical, and toxicological properties have not

been thoroughly investigated.[3] No specific LD50 or LC50 data is readily available in the

reviewed documents. The primary identified toxicological concerns are acute oral toxicity, skin

and eye irritation, and respiratory tract irritation upon inhalation.[2][3]

Carcinogenicity data is also not established. No component of this product present at levels

greater than or equal to 0.1% is identified as a probable, possible or confirmed human

carcinogen by IARC or ACGIH.[3]

Experimental Protocols
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The safety data provided in the SDS is based on standardized GHS classification protocols.

However, specific experimental details for the toxicological assessment of 2-Hydroxy-5-
methylphenylboronic acid are not provided in the publicly available safety data sheets. For

researchers requiring detailed experimental methodologies, it would be necessary to consult

peer-reviewed toxicological studies or conduct specific assays according to established

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD) for chemical safety testing.

The general workflow for assessing the safety of a chemical compound like 2-Hydroxy-5-
methylphenylboronic acid is illustrated below.

Physicochemical Characterization

Toxicological Assessment

Hazard Communication

2-Hydroxy-5-methylphenylboronic acid

Determine Properties:
- Molecular Weight

- Boiling Point
- Density
- Purity

Acute Toxicity Testing
(Oral, Dermal, Inhalation)

Irritation/Corrosion Testing
(Skin, Eye)

GHS Classification

Genotoxicity/Mutagenicity Assays

Safety Data Sheet (SDS) Preparation
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General Workflow for Chemical Safety Assessment.

Safe Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4]

Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.

Recommended storage is in an inert atmosphere, in a freezer under -20°C.[1]

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[5]

In Case of Skin Contact: Immediately wash the skin with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, get medical advice.[4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

attention.[3][4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[6]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and boron

oxides.[5]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Disposal Considerations
Dispose of this material and its container at a licensed hazardous-waste disposal plant.[3][4]

Do not allow it to enter drains or waterways. Disposal must be in accordance with local, state,

and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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